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In the high-energy environment of particle colliders, the fleeting existence of quarks and gluons
manifests as collimated sprays of particles known as jets. The accurate reconstruction of these
jets is paramount for unraveling the underlying physics of particle interactions. This guide
provides a comparative analysis of three prevalent sequential recombination jet algorithms—
anti-kt, kt, and Cambridge/Aachen (C/A)—with a focus on their application to jets originating
from quarks.

Performance Comparison of Jet Reconstruction
Algorithms

The choice of jet algorithm can significantly impact the measurement and analysis of jet
properties. While the anti-kt algorithm is the most widely used due to its robustness and cone-
like jet shapes, the kt and Cambridge/Aachen algorithms offer unique features that are
beneficial for specific studies, such as jet substructure.

The following table summarizes the performance of these algorithms. It is important to note that
direct, comprehensive comparative studies across all performance metrics for quark jets are
not always available in a single source. The data presented here is synthesized from various
experimental and phenomenological studies.
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Performance Metric

Anti-kt Algorithm

kt Algorithm

Cambridge/Aachen
(CIA) Algorithm

Jet Energy Resolution

Generally provides
good energy
resolution. For central
jets (n] < 1.2), the
relative energy
resolution ranges from
approximately (35 *
6)% at a transverse
momentum (pT) of 20
GeVto (6+£0.5)% ata
pT of 300 GeV for a
radius parameter of
R=0.2.

Performance is
generally comparable
to anti-kt, but it can be
more susceptible to
the underlying event
and pileup, which can

degrade resolution.

Similar to the kt
algorithm, its energy
resolution can be
affected by soft
particles and pileup
due to its clustering

sequence.

Jet Mass Resolution

Provides a stable jet
mass measurement.
However, for light
quark jets, the jet
mass is typically small
and its resolution is

less of a defining

The jet mass can be
more sensitive to soft,
wide-angle radiation,

which can impact the

The clustering
sequence, based on
angular separation,
can be advantageous
for resolving jet
substructure, which is

related to jet mass,

performance metric resolution. but direct comparative
compared to jets from data on light quark jet
boosted heavy mass resolution is
particles. limited.
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Quark/Gluon
Discrimination

Serves as the
standard for defining
jets upon which quark-
gluon taggers are
built. The regular,
cone-like shape of
anti-kt jets provides a
consistent input for
substructure-based
discriminants. The
performance of the
tagger is the primary

metric here.

The clustering history
of kt jets can, in
principle, reflect the
parton shower, which
might be exploited for
discrimination.
However, it is less
commonly used for
this purpose in recent

analyses.

The C/A algorithm's
angular ordering is
particularly well-suited
for resolving the
substructure of jets,
which is a key input
for many quark-gluon
discrimination
techniques. The
clustering history can
be directly interpreted
as a sequence of

parton splittings.

Quark Tagger
Efficiency

High quark tagging
efficiency can be
achieved. For
example, a quark-jet
can be tagged with an
efficiency of 50%
while maintaining a
gluon-jet mis-tag rate
of 25% in a pT range
of 40 GeV to 360
GeV. More advanced
taggers can achieve
higher gluon rejection
for the same quark

efficiency.

The performance is
highly dependent on
the specific tagger

used.

Similar to the other
algorithms, the
performance is
dictated by the
subsequent tagging

algorithm.

Gluon Rejection @
50% Quark Eff.

A gluon rejection
factor of around 4
(corresponding to a
25% mis-tag rate) is a

typical benchmark,

Comparable to anti-kt,
but the irregular jet
shapes can
sometimes complicate

the interpretation of

The C/A algorithm's
ability to resolve soft
and collinear
emissions can be

beneficial for

though modern substructure constructing
machine learning- variables. discriminants that lead
based taggers
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significantly improve to strong gluon

upon this. rejection.

Experimental Protocols

The performance of jet reconstruction algorithms is typically evaluated using a combination of
simulated and real collision data. The following outlines a general experimental protocol for
such studies.

Event Generation and Simulation:

e Monte Carlo Event Generators: Proton-proton collision events are simulated using Monte
Carlo (MC) generators such as Pythia, Herwig, or Sherpa. These generators model the hard
scattering process, parton showering, hadronization, and underlying event. For studies of
quark jets, processes with a high fraction of light quark production are selected.

o Detector Simulation: The response of the particle detector to the generated particles is
simulated using software based on Geant4. This models the interaction of particles with the
detector material, including energy loss, multiple scattering, and the generation of electronic
signals.

» Pileup Simulation: To replicate the conditions of high-luminosity hadron colliders, multiple
simultaneous, independent proton-proton interactions (pileup) are overlaid on the primary
interaction of interest.

Jet Reconstruction and Analysis:

» Particle Flow/Calorimeter Clustering: The inputs to the jet reconstruction algorithms are
either reconstructed particles from a particle flow algorithm (which combines information
from the tracking system and calorimeters) or energy deposits in the calorimeter cells.

o Jet Algorithm Application: The anti-kt, kt, and Cambridge/Aachen algorithms are applied to
the inputs to cluster them into jets. A key parameter is the radius parameter 'R’, which
defines the size of the jets.

o Performance Evaluation:
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o Jet Energy Resolution: The reconstructed jet energy is compared to the true energy of the
jet at the particle level (before detector effects). The resolution is typically quoted as the
standard deviation of the distribution of (reconstructed energy - true energy) / true energy.

o Jet Mass Resolution: Similar to energy resolution, the reconstructed jet mass is compared
to the true particle-level jet mass.

o Quark/Gluon Discrimination: Samples enriched in quark or gluon jets are used to train
and test discrimination algorithms. The performance is quantified by receiver operating
characteristic (ROC) curves, which show the quark-tagging efficiency versus the gluon-
rejection rate.

Visualizing Jet Reconstruction and Algorithm
Selection
Sequential Jet Reconstruction Workflow

The following diagram illustrates the general workflow of a sequential recombination jet
algorithm.
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Caption: A flowchart of the sequential recombination jet clustering process.
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Decision Framework for Jet Algorithm Selection

The choice of a jet reconstruction algorithm is often guided by the specific physics analysis
goals. This diagram presents a simplified decision-making process.
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Caption: A decision tree for selecting a jet reconstruction algorithm.

 To cite this document: BenchChem. [A Comparative Guide to Jet Reconstruction Algorithms
for Quark Jets]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2429308#comparing-different-jet-reconstruction-
algorithms-for-quark-jets]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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